Cas no 43153-07-7 (2-(4-formylphenyl)propanoic acid)

• Product Name: 2-(4-formylphenyl)propanoic acid
• CAS No: 43153-07-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD08275588
• CID: 325391
• PubChem ID: 329768686
• Update Time: 2025-04-19

2-(4-formylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-a-methyl-Benzeneacetic acid,
• rac 2-(4-Formylphenyl)propionic Acid (Ibuprofen Impurity K)
• rac 2-(4-Formylphenyl)propionic Acid
• rac 2-(4-Formylphenyl)propionic Acid (Ibuprofen Impurity K)
• 2-(4-formylphenyl)propanoic acid
• (2RS)-2-(4-Formylphenyl)propanoic acid
• Ibuprofen Impurity K
• Benzeneacetic acid, 4-formyl-alpha-methyl-
• 2-(4-formylphenyl)propanoicAcid
• SCHEMBL693837
• (+/-)-2-(4-Formylphenyl)propanoic acid
• 4-formylphenylpropanoic acid
• HY-131260
• EN300-749508
• Q27263128
• (2RS)-2-(4-Formylphenyl)propanoic Acid; Ibuprofen Imp. K (EP); Ibuprofen Impurity K
• CS-0131913
• UNII-600T0F0PX0
• MFCD08275588
• Ibuprofen impurity K [EP]
• BENZENEACETIC ACID, 4-FORMYL-.ALPHA.-METHYL-
• Ibuprofen Impurity K
• 2-(4-Formylphenyl)propionic acid
• (Ibuprofen Impurity K)
• IBUPROFEN IMPURITY K [EP IMPURITY]
• rac 2-(4-Formylphenyl)propionic Acid(Ibuprofen Impurity K)
• Z1198177006
• 600T0F0PX0
• IAXYHYOWEQQFMC-UHFFFAOYSA-N
• 2-(p-Formylphenyl)propionic Acid
• FT-0668852
• 43153-07-7
• AKOS006287446
• (2RS)-2-(4-Formylphenyl)propionic acid, pharmaceutical impurity standard
• F19307
• Ibuprofen Imp. K (EP): (2RS)-2-(4-Formylphenyl)propanoic Acid
• 1ST180072
• Ibuprofen EP Impurity K
• Benzeneacetic acid,4-formyl-a-methyl-

• MDL： MFCD08275588
• Inchi： 1S/C10H10O3/c1-7(10(12)13)9-4-2-8(6-11)3-5-9/h2-7H,1H3,(H,12,13)
• InChI Key： IAXYHYOWEQQFMC-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: >75°C
• Boiling Point: 352.3±17.0 °C at 760 mmHg
• Flash Point: 181.0±17.4 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 54.37000
• LogP: 1.68720
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(4-formylphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：-20??C Freezer, Under Inert Atmosphere